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Compound of Interest

Compound Name: Pbttt-C14

Cat. No.: B16087765

Get Quote

Aimed at researchers, scientists, and professionals in drug development, this guide provides

an objective analysis of the performance of the semiconducting polymer PBTTT-C14 (poly[2,5-

bis(3-tetradecylthiophen-2-yl)thieno[3,2-b]thiophene]) in various electronic device formats. The

information presented is collated from experimental data to facilitate an informed evaluation of

this material for a range of applications.

Quantitative Performance Metrics
The efficacy of PBTTT-C14 is intrinsically linked to its role and the specific architecture of the

device it is incorporated into. The following table summarizes key performance indicators for

PBTTT-C14 in Organic Field-Effect Transistors (OFETs), Organic Photovoltaics (OPVs), and

Organic Electrochemical Transistors (OECTs).
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Device
Architecture

Key Performance
Metric

Reported Value(s) Key Insights

Organic Field-Effect

Transistor (OFET)
Hole Mobility (µ) 0.1 - 1.1 cm²/Vs[1]

Performance is highly

sensitive to fabrication

processes, particularly

annealing

temperatures.

On/Off Current Ratio

(I_on/I_off)
> 10^5[2]

Demonstrates

excellent switching

capabilities suitable

for transistor

applications.

Threshold Voltage

(V_th)
-10 V to 0 V[2]

The threshold for

device activation can

be adjusted through

interface

modifications.

Organic Photovoltaic

(OPV)

Power Conversion

Efficiency (PCE)
Predicted > 30%[3]

Utilized as a Hole

Transport Layer (HTL)

in a simulated

advanced perovskite

solar cell.

Open-Circuit Voltage

(V_oc)
Predicted 1.24 V[3]

Theoretical value from

a simulation of a

perovskite solar cell

structure.

Short-Circuit Current

Density (J_sc)

Predicted 28.31

mA/cm²[3]

Theoretical value from

a simulation of a

perovskite solar cell

structure.
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Fill Factor (FF) Predicted 85.90%[3]

Theoretical value from

a simulation of a

perovskite solar cell

structure.

Organic

Electrochemical

Transistor (OECT)

Transconductance

(g_m)
> 1 mS[4]

Can be substantially

improved by

incorporating an ion

exchange gel to

enhance ion injection.

Volumetric

Capacitance (C*)

~179 F cm⁻¹ V⁻¹

s⁻¹[4]

With an ion gel, this

value indicates

efficient ionic-to-

electronic signal

transduction.

Switching Speed
~1.5 seconds (with ion

gel)[4]

The rate of doping

and de-doping is a

critical factor for the

temporal resolution of

OECTs.

Detailed Experimental Protocols
To ensure reproducibility and foster further innovation, this section provides synthesized

protocols for the fabrication and characterization of devices featuring PBTTT-C14.

Organic Field-Effect Transistor (OFET) Fabrication and
Characterization
This protocol details the creation of a bottom-gate, top-contact OFET with a PBTTT-C14 active

layer.

a) Substrate Preparation:

Begin with a heavily doped silicon wafer serving as the gate, with a thermally grown silicon

dioxide (SiO₂) layer (200-300 nm) as the gate dielectric.
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Thoroughly clean the substrate by sonication in deionized water, acetone, and isopropanol

for 15 minutes each.

Dry the substrate using a stream of high-purity nitrogen.

Optionally, functionalize the SiO₂ surface with a self-assembled monolayer (SAM) such as

octadecyltrichlorosilane (OTS) to improve the interface quality. This involves immersing the

substrate in a dilute OTS solution within an anhydrous solvent under an inert atmosphere,

followed by rinsing and thermal annealing.[5]

b) Semiconductor Deposition:

Dissolve PBTTT-C14 in a high-boiling-point solvent like 1,2-dichlorobenzene (DCB) to a

concentration of 5-10 mg/mL.[6]

Gently heat the solution (e.g., to 80°C) to ensure the polymer is fully dissolved.[6]

Spin-coat the PBTTT-C14 solution onto the prepared substrate, for instance, at 1500 rpm for

60 seconds.[5]

Anneal the resulting film at a temperature between 150-180°C for 10-30 minutes inside a

nitrogen-filled glovebox to promote a well-ordered, crystalline film morphology.[5]

c) Electrode Deposition:

Thermally evaporate gold (Au) through a shadow mask to define the source and drain

electrodes.

d) Characterization:

Conduct electrical measurements in an inert environment using a semiconductor parameter

analyzer.

Obtain the output characteristics by sweeping the drain-source voltage (V_ds) at various

fixed gate-source voltages (V_gs).

Acquire the transfer characteristics by sweeping V_gs at a constant, high V_ds (in the

saturation regime).
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The field-effect mobility (µ) is calculated from the slope of the (I_ds)^1/2 versus V_gs plot.

The on/off ratio is determined from the maximum and minimum source-drain currents, and

the threshold voltage (V_th) is extrapolated from the linear region of the same plot.

Organic Photovoltaic (OPV) Device Fabrication and
Testing (as a Hole Transport Layer)
This protocol describes the fabrication of a perovskite solar cell employing PBTTT-C14 as the

hole transport layer (HTL).

a) Substrate and Electron Transport Layer (ETL) Preparation:

Use a pre-patterned indium tin oxide (ITO) coated glass substrate.

Clean the substrate following the procedure for OFETs.

Deposit an electron transport layer, such as TiO₂, onto the ITO surface.

b) Perovskite Absorber Layer Deposition:

In a nitrogen-filled glovebox, spin-coat the perovskite precursor solution (e.g.,

CsSn₀.₅Ge₀.₅I₃) onto the ETL.[3]

Anneal the film to induce crystallization of the perovskite layer.

c) Hole Transport Layer (HTL) Deposition:

Prepare a solution of PBTTT-C14 in a suitable solvent like chlorobenzene.

Spin-coat the PBTTT-C14 solution onto the perovskite layer.

Anneal the PBTTT-C14 film.

d) Top Electrode Deposition:

Complete the device by thermally evaporating a metal top contact, such as gold or silver.

e) Characterization:
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Measure the current density-voltage (J-V) characteristics under simulated AM 1.5G solar

illumination (100 mW/cm²).

From the J-V curve, extract the primary photovoltaic parameters: open-circuit voltage (V_oc),

short-circuit current density (J_sc), fill factor (FF), and power conversion efficiency (PCE).[7]

Organic Electrochemical Transistor (OECT) Fabrication
and Measurement
This protocol outlines the fabrication of a planar OECT using a PBTTT-C14 channel.

a) Substrate and Electrode Fabrication:

Begin with a glass or flexible plastic substrate.

Pattern gold source and drain electrodes on the substrate.

b) Semiconductor Deposition:

Prepare and deposit the PBTTT-C14 solution over the electrodes as described for OFET

fabrication.

c) Electrolyte and Gate Electrode:

Define a well over the channel region using polydimethylsiloxane (PDMS).

Fill the well with an aqueous electrolyte, for example, a NaCl solution.

Immerse a gate electrode, such as a platinum wire, into the electrolyte.[8]

d) Characterization:

Use a parameter analyzer for electrical characterization.

Measure the output characteristics by sweeping the drain voltage (V_d) at different gate

voltages (V_g).

Measure the transfer characteristics by sweeping V_g at a constant V_d.
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The transconductance (g_m) is determined from the derivative of the drain current (I_d) with

respect to V_g.[9]

Visual Representations
The following diagrams provide a visual summary of the device structures and the fundamental

charge transport mechanism in PBTTT-C14.

OFET Cross-Section

Gate (Doped Si) Dielectric (SiO2)

PBTTT-C14 (Semiconductor) Source (Au)

Drain (Au)

Click to download full resolution via product page

Caption: A bottom-gate, top-contact OFET utilizing PBTTT-C14.
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OPV (Perovskite) Cross-Section
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Caption: A perovskite solar cell structure with PBTTT-C14 as the HTL.
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OECT Cross-Section

Source (Au) PBTTT-C14 Channel Drain (Au)

Aqueous Electrolyte

Gate Electrode
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Charge Hopping Mechanism in PBTTT-C14 Effect of Doping on Carrier Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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